Cas no 10367-88-1 (Benzoic acid,3-methyl-, 2-(diethylamino)ethyl ester)

• Product Name: Benzoic acid,3-methyl-, 2-(diethylamino)ethyl ester
• CAS No: 10367-88-1
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 118561
• PubChem ID: 215968
• Update Time: 2025-04-18

Benzoic acid,3-methyl-, 2-(diethylamino)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-methyl-, 2-(diethylamino)ethyl ester
• m-Toluicacid, 2-(diethylamino)ethyl ester (7CI,8CI)
• 2-(diethylamino)ethyl 3-methylbenzoate
• 3-Methyl-benzoic acid, 2-diethylaminoethyl ester
• NHHMPVPZDJSKJU-UHFFFAOYSA-N
• DTXSID00276905
• 10367-88-1
• 2-(Diethylamino)ethyl 3-methylbenzoate #

• Inchi： 1S/C14H21NO2/c1-4-15(5-2)9-10-17-14(16)13-8-6-7-12(3)11-13/h6-8,11H,4-5,9-10H2,1-3H3
• InChI Key： NHHMPVPZDJSKJU-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C)C=1)=O)CCN(CC)CC

Computed Properties

• Exact Mass: 235.15733
• Monoisotopic Mass: 235.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54
• LogP: 2.49360